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Compound of Interest

Compound Name: Tetrahydrothiopyran-4-one

Cat. No.: B549198 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Tetrahydrothiopyran-4-one, fostering a secure research environment.

Properties and Hazards
Tetrahydrothiopyran-4-one is a solid, crystalline powder, appearing white to a very pale

yellow. While some safety data sheets indicate that it does not meet the criteria for hazard

classification, others suggest it may cause skin and eye irritation, as well as potential

respiratory irritation.[1][2][3] Due to these potential hazards, appropriate personal protective

equipment and safe handling practices are essential.

Table 1: Physical and Chemical Properties of Tetrahydrothiopyran-4-one
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Property Value

Chemical Formula C₅H₈OS

Molecular Weight 116.18 g/mol [2][4]

Appearance White to very pale yellow crystal/powder

Melting Point 60-64 °C[4]

Occupational Exposure Limits (OELs)

No specific OELs have been established. It is

recommended to handle it in a well-ventilated

area and minimize exposure. For the structurally

similar compound, cyclohexanone, the OSHA

Permissible Exposure Limit (PEL) is 50 ppm

over an 8-hour work shift.[5][6][7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following PPE is recommended when handling Tetrahydrothiopyran-4-one:

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Recommendation

Eye Protection
Wear tightly fitting safety goggles or a face

shield.

Hand Protection

Chemical-resistant gloves are required. Butyl

rubber or specialized nitrile gloves resistant to

ketones are recommended.[8][9] Always inspect

gloves for signs of degradation or puncture

before use.

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn. In cases of potential splashing, chemical-

resistant coveralls may be necessary.

Respiratory Protection

If working in a poorly ventilated area or if dust or

aerosols are generated, a NIOSH-approved

respirator with an organic vapor cartridge is

recommended.[3][10][11]

Operational Plan for Safe Handling
Adherence to a strict operational protocol minimizes the risk of exposure and accidents.

Step 1: Preparation and Engineering Controls

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Step 2: Handling the Chemical

Before handling, wash hands thoroughly.

Don all required PPE as outlined in Table 2.

Avoid direct contact with the skin, eyes, and clothing.
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Minimize the creation of dust when handling the solid form.

Step 3: Storage

Store in a tightly closed container in a cool, dry, and dark place.

Keep away from incompatible materials such as strong oxidizing agents, strong reducing

agents, and strong bases.[3]

Step 4: Spill Response

In case of a spill, evacuate the area.

Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or

vermiculite.

Sweep up the absorbed material and place it into a suitable, sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Table 3: First Aid Procedures for Tetrahydrothiopyran-4-one Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[2][3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[2][3] Seek

medical attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[2][3] Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Disposal Plan
Proper disposal of chemical waste is essential to protect the environment and comply with

regulations.

Step 1: Waste Collection

Collect all waste containing Tetrahydrothiopyran-4-one, including contaminated absorbents

and disposable PPE, in a clearly labeled, sealed, and appropriate hazardous waste

container.

Step 2: Waste Storage

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Step 3: Waste Disposal

Dispose of the chemical waste through a licensed hazardous waste disposal company.
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Follow all local, state, and federal regulations for the disposal of chemical waste. Do not

dispose of down the drain or in regular trash.

Workflow for Safe Handling of Tetrahydrothiopyran-
4-one
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Caption: Workflow for the safe handling of Tetrahydrothiopyran-4-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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